Benzquinamide hydrochloride
Overview
Description
Benzquinamide is a discontinued antiemetic compound with antihistaminic, mild anticholinergic, and sedative properties . It is a monocarboxylic acid amide .
Molecular Structure Analysis
The IUPAC name for Benzquinamide is [3-(diethylcarbamoyl)-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-yl] acetate . The InChI is InChI=1S/C22H32N2O5/c1-6-23(7-2)22(26)17-13-24-9-8-15-10-20(27-4)21(28-5)11-16(15)18(24)12-19(17)29-14(3)25/h10-11,17-19H,6-9,12-13H2,1-5H3 .
Physical And Chemical Properties Analysis
Benzquinamide has a molecular weight of 404.5 g/mol . More detailed physical and chemical properties are not available in the current resources.
Scientific Research Applications
Antiemetic Application in Anesthesia and Surgery
Benzquinamide hydrochloride has been used to prevent and treat nausea and vomiting associated with anesthesia and surgery . It is administered intramuscularly or intravenously, providing relief from these common postoperative complications.
Treatment of Vertigo and Associated Symptoms
In the realm of neurology, Benzquinamide hydrochloride serves as an antivertigo drug . It is used in combination with vestibular suppressants to treat vertigo, nausea, and vomiting due to vestibular lesions . This application is crucial for patients suffering from diseases affecting the vestibular system.
Antianxiety Effects in Psychopharmacology
Benzquinamide hydrochloride has shown promising selectivity of action in animal pharmacology for the alleviation of clinical anxiety without interfering with normal functional capability . This makes it a potential candidate for treating various clinical anxiety states.
Behavioral Effects in Animal Studies
In animal studies, Benzquinamide hydrochloride has been observed to disrupt nondiscriminated avoidance behavior in both rats and monkeys. This activity suggests its potential use in understanding and treating mental and emotional disorders .
Pharmacological Research
The compound’s mechanism of action, involving antagonism of muscarinic acetylcholine receptors and histamine H1 receptors, makes it a subject of interest in pharmacological research . Studies on Benzquinamide hydrochloride can provide insights into the treatment of conditions involving these receptors.
Tranquilizer Comparison Studies
Benzquinamide hydrochloride has been compared with other tranquilizers like chlordiazepoxide in research to evaluate its effectiveness and properties as a tranquilizer . Such comparative studies are essential for developing new therapeutic agents.
Mechanism of Action
Target of Action
Benzquinamide hydrochloride primarily targets muscarinic acetylcholine receptors and histamine H1 receptors . These receptors play a crucial role in the transmission of signals in the nervous system. Benzquinamide also binds to the α2A, α2B, and α2C adrenergic receptors .
Mode of Action
It is presumed that the compound works viaantagonism of muscarinic acetylcholine receptors and histamine H1 receptors . This means that Benzquinamide hydrochloride prevents these receptors from being activated, thereby inhibiting the transmission of certain signals in the nervous system.
Pharmacokinetics
The absorption of Benzquinamide hydrochloride is incomplete, with a bioavailability of 33–39% via the capsule and suppository routes, relative to the intramuscular route . The drug is absorbed most rapidly from the intramuscular dose and least rapidly from suppositories . The mean apparent elimination half-life is 1.0–1.6 hours for all formulations .
Result of Action
Benzquinamide hydrochloride is an antiemetic compound with antihistaminic, mild anticholinergic, and sedative properties . It is used to prevent and treat nausea and vomiting associated with anesthesia and surgery . Additionally, Benzquinamide also inhibits P-glycoprotein mediated drug efflux and potentiates anticancer agent cytotoxicity in multidrug resistant cells .
properties
IUPAC Name |
[3-(diethylcarbamoyl)-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-yl] acetate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32N2O5.ClH/c1-6-23(7-2)22(26)17-13-24-9-8-15-10-20(27-4)21(28-5)11-16(15)18(24)12-19(17)29-14(3)25;/h10-11,17-19H,6-9,12-13H2,1-5H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZLNXGBVFTWMPS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1CN2CCC3=CC(=C(C=C3C2CC1OC(=O)C)OC)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H33ClN2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70920968 |
Source
|
| Record name | 3-(Diethylcarbamoyl)-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-yl acetate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70920968 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
441.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzquinamide hydrochloride | |
CAS RN |
113-69-9 |
Source
|
| Record name | Benzquinamide hydrochloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=113-69-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(Diethylcarbamoyl)-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-yl acetate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70920968 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-carbamoyl-N,N-diethyl-1,3,4,6,7,11b-hexahydro-9,11-dimethoxy-2H-benzo[a]quinolizin-2-yl acetate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.667 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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